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Compound of Interest

Compound Name: Trimethylsilyl polyphosphate

Cat. No.: B1591196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for trimethylsilyl
polyphosphate (CAS No. 40623-46-9), a versatile reagent utilized in organic synthesis. The

following sections detail its physical and chemical properties, associated hazards, and

recommended safety protocols to ensure its safe handling and use in a laboratory setting.

Section 1: Chemical and Physical Properties
Trimethylsilyl polyphosphate is a colorless to light yellow, viscous, and odorless liquid.[1][2]

[3] It is characterized by its low viscosity and surface tension.[1][2] Key quantitative physical

and chemical properties are summarized in the table below for easy reference.

Property Value Source

CAS Number 40623-46-9 [4][5]

Molecular Formula {-P(=O)[OSi(CH3)3]O-}n [4]

Density 1 g/mL at 25 °C [4][6]

Refractive Index n20/D 1.434 [4][7]

Flash Point 4 °C (39.2 °F) - closed cup [7]

Storage Temperature 2-8°C [4][5][7]
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Section 2: Hazard Identification and Classification
Trimethylsilyl polyphosphate is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial for all

personnel handling this chemical to be thoroughly familiar with its potential hazards.

GHS Classification:
Hazard Class Category

Flammable liquids 2

Skin irritation 2

Serious eye irritation 2

Specific target organ toxicity – single exposure 3 (Respiratory system)

Source:[5][7]

Hazard Statements:
H225: Highly flammable liquid and vapour.[5]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.

GHS Pictograms:

GHS Hazard Pictograms
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GHS Pictograms for Trimethylsilyl Polyphosphate.

Section 3: Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when working with trimethylsilyl
polyphosphate to mitigate the risks associated with its hazardous properties.

Personal Protective Equipment (PPE):
Eye Protection: Wear chemical safety goggles or a face shield.[1][2][8]

Hand Protection: Use impervious gloves such as neoprene or nitrile rubber.[1][2][8]

Skin and Body Protection: Wear flame-retardant antistatic protective clothing.

Respiratory Protection: A respirator is required when vapours or aerosols are generated. Use

a respirator with a type ABEK (EN14387) filter.[6][7]

Handling and Storage:
Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[9]

Keep the container tightly closed in a dry and well-ventilated place.[9]

Store in a cool place, between 2-8°C.[4][5][7]

Ground/bond container and receiving equipment to prevent static discharge.[9]

Use only non-sparking tools.

Avoid contact with skin, eyes, and mucous membranes.[1][2]

Avoid inhalation of vapour or mist.[9]

Section 4: First Aid and Emergency Procedures
In the event of exposure or an emergency, immediate and appropriate action is critical.
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First Aid Measures:
Exposure Route First Aid Instructions

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[9]

[10]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash off with

soap and plenty of water. Consult a physician.[8]

[9]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Call an ophthalmologist.[9]

[10]

Ingestion

Do NOT induce vomiting. Immediately make the

victim drink water (two glasses at most). Consult

a physician.[10]

Fire-Fighting Measures:
Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam. Water

spray, foam, and carbon dioxide are also suitable.[8]

Unsuitable Extinguishing Media: Do not use straight streams of water.[8]

Specific Hazards: Vapours are heavier than air and may spread along floors, forming

explosive mixtures with air at ambient temperatures. Pay attention to flashback.

Section 5: Experimental Protocols and Workflow
While detailed experimental protocols for toxicological studies of trimethylsilyl polyphosphate
are not publicly available, a general workflow for assessing the safety of a chemical substance

is presented below. This diagram illustrates the logical progression from initial characterization

to comprehensive risk assessment.
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Phase 1: Physicochemical Characterization

Phase 2: Hazard Identification

Phase 3: Dose-Response and Risk Assessment

Identity and Purity Determination

Physical Property Measurement
(e.g., Flash Point, Density)

In Vitro Toxicity Screening

Acute Toxicity Studies
(Oral, Dermal, Inhalation)

Irritation and Corrosivity Assays
(Skin, Eye)

Repeated Dose Toxicity Studies

Ecotoxicity Evaluation

Exposure Scenario Development

Risk Characterization and
Safety Data Sheet Generation
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Generalized workflow for chemical safety assessment.
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Section 6: Toxicological and Ecological Information
The chemical, physical, and toxicological properties of trimethylsilyl polyphosphate have not

been thoroughly investigated. There is no data available on its ecotoxicity, bioaccumulation, or

mobility in soil. It is not identified as a probable, possible, or confirmed human carcinogen by

IARC.

Section 7: Transportation Information
Trimethylsilyl polyphosphate is regulated for transport due to its flammable nature.

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

IATA-DGR UN 1993

Flammable

liquid, n.o.s.

(Trimethylsilyl

polyphosphate)

3 II

IMDG-Code UN 1993

FLAMMABLE

LIQUID, N.O.S.

(Trimethylsilyl

polyphosphate)

3 II

49 CFR (Road) UN 1993

Flammable

liquids, n.o.s.

(Trimethylsilyl

polyphosphate)

3 II

Source:

This guide is intended to provide essential safety information for trained professionals. Always

refer to the specific Safety Data Sheet (SDS) provided by the supplier before use and ensure

that all personnel are trained in the proper handling of this hazardous chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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